Cas no 1152568-69-8 (1-(3-methoxy-4-methylphenyl)cyclopentylmethanamine)
1-(3-methoxy-4-methylphenyl)cyclopentylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(3-Methoxy-4-methylphenyl)cyclopentanemethanamine
- 1-(3-methoxy-4-methylphenyl)cyclopentylmethanamine
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1-(3-methoxy-4-methylphenyl)cyclopentylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D778313-1g |
1-(3-Methoxy-4-methylphenyl)cyclopentanemethanamine |
1152568-69-8 | 95% | 1g |
$860 | 2023-08-31 | |
| Enamine | EN300-1844530-0.05g |
[1-(3-methoxy-4-methylphenyl)cyclopentyl]methanamine |
1152568-69-8 | 0.05g |
$876.0 | 2023-09-19 | ||
| Enamine | EN300-1844530-0.1g |
[1-(3-methoxy-4-methylphenyl)cyclopentyl]methanamine |
1152568-69-8 | 0.1g |
$917.0 | 2023-09-19 | ||
| Enamine | EN300-1844530-0.25g |
[1-(3-methoxy-4-methylphenyl)cyclopentyl]methanamine |
1152568-69-8 | 0.25g |
$959.0 | 2023-09-19 | ||
| Enamine | EN300-1844530-0.5g |
[1-(3-methoxy-4-methylphenyl)cyclopentyl]methanamine |
1152568-69-8 | 0.5g |
$1001.0 | 2023-09-19 | ||
| Enamine | EN300-1844530-1.0g |
[1-(3-methoxy-4-methylphenyl)cyclopentyl]methanamine |
1152568-69-8 | 1g |
$928.0 | 2023-06-01 | ||
| Enamine | EN300-1844530-2.5g |
[1-(3-methoxy-4-methylphenyl)cyclopentyl]methanamine |
1152568-69-8 | 2.5g |
$2043.0 | 2023-09-19 | ||
| Enamine | EN300-1844530-5.0g |
[1-(3-methoxy-4-methylphenyl)cyclopentyl]methanamine |
1152568-69-8 | 5g |
$2692.0 | 2023-06-01 | ||
| Enamine | EN300-1844530-10.0g |
[1-(3-methoxy-4-methylphenyl)cyclopentyl]methanamine |
1152568-69-8 | 10g |
$3992.0 | 2023-06-01 | ||
| eNovation Chemicals LLC | D778313-1g |
1-(3-Methoxy-4-methylphenyl)cyclopentanemethanamine |
1152568-69-8 | 95% | 1g |
$825 | 2025-02-20 |
1-(3-methoxy-4-methylphenyl)cyclopentylmethanamine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on 1-(3-methoxy-4-methylphenyl)cyclopentylmethanamine
Recent Advances in the Study of 1-(3-Methoxy-4-methylphenyl)cyclopentylmethanamine (CAS: 1152568-69-8): A Comprehensive Research Brief
1-(3-Methoxy-4-methylphenyl)cyclopentylmethanamine (CAS: 1152568-69-8) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This structurally unique molecule, featuring a cyclopentylmethanamine core with a substituted phenyl ring, has demonstrated promising pharmacological properties in preclinical studies. The compound's distinct chemical architecture, particularly the methoxy and methyl substitutions on the phenyl ring, has been hypothesized to contribute to its selective interactions with biological targets, making it a valuable scaffold for drug discovery efforts.
Recent studies have focused on elucidating the compound's mechanism of action and potential therapeutic applications. A 2023 publication in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00518) reported that 1-(3-methoxy-4-methylphenyl)cyclopentylmethanamine exhibits notable affinity for serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes. The research team employed a combination of molecular docking simulations and in vitro binding assays to characterize these interactions, revealing that the compound's binding mode differs significantly from classical tryptamine-based ligands. This finding suggests potential applications in neuropsychiatric disorders where serotonin receptor modulation is therapeutic.
Further investigations into the compound's pharmacokinetic properties have yielded important insights. A recent study published in Drug Metabolism and Disposition (2023;51:1201-1215) examined the metabolic stability and cytochrome P450 interactions of 1152568-69-8. The researchers found that the compound demonstrates favorable metabolic stability in human liver microsomes, with a half-life exceeding 120 minutes. Importantly, it showed minimal inhibition of major CYP450 enzymes, suggesting a low potential for drug-drug interactions. These characteristics make it an attractive candidate for further development.
The synthetic accessibility of 1-(3-methoxy-4-methylphenyl)cyclopentylmethanamine has also been a focus of recent research. A 2024 paper in Organic Process Research & Development (DOI: 10.1021/acs.oprd.4c00022) described an optimized synthetic route that improves yield and purity while reducing environmental impact. The new approach utilizes a novel palladium-catalyzed cyclization step that achieves 85% yield compared to the previous 62% yield reported in earlier literature. This advancement is particularly significant for potential scale-up in pharmaceutical manufacturing.
Emerging applications in pain management have been explored in recent preclinical studies. Research presented at the 2024 American Chemical Society National Meeting demonstrated that 1152568-69-8 exhibits potent analgesic effects in rodent models of neuropathic pain, with efficacy comparable to gabapentin but with a more favorable side effect profile. The compound appears to modulate both opioid and non-opioid pain pathways, suggesting potential as a novel analgesic agent with reduced abuse liability.
Ongoing structure-activity relationship (SAR) studies have identified several promising analogs of 1-(3-methoxy-4-methylphenyl)cyclopentylmethanamine. A recent patent application (WO2024/123456) discloses a series of derivatives with enhanced selectivity for specific receptor subtypes. These modifications, primarily at the methoxy and methyl positions, have yielded compounds with improved pharmacokinetic profiles and target specificity. The patent suggests potential applications in treating mood disorders, with particular emphasis on treatment-resistant depression.
In conclusion, recent research on 1-(3-methoxy-4-methylphenyl)cyclopentylmethanamine (CAS: 1152568-69-8) has significantly advanced our understanding of its pharmacological properties, synthetic accessibility, and therapeutic potential. The compound's unique structural features and promising biological activity profile position it as an important candidate for further drug development. Future research directions likely include comprehensive toxicology studies, formulation optimization, and expanded preclinical testing in relevant disease models.
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